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Compound of Interest

Compound Name: Clorprenaline-d7

Cat. No.: B15560274 Get Quote

Essential Safety and Handling of Clorprenaline-d7
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and data integrity. This guide

provides essential, immediate safety and logistical information for handling Clorprenaline-d7,

including operational procedures and disposal plans.

Clorprenaline-d7, a deuterated analog of Clorprenaline, is utilized as an internal standard for

the quantification of Clorprenaline by Gas Chromatography (GC) or Liquid Chromatography-

Mass Spectrometry (LC-MS)[1]. While some safety data sheets (SDS) indicate that the

substance is not classified as hazardous under the Globally Harmonized System (GHS), others

recommend more stringent precautions[2]. Therefore, a conservative approach to handling is

advised to minimize any potential risks.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Clorprenaline-d7 is provided below.
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Property Value

Chemical Formula C11H9D7ClNO

Molecular Weight 220.75 g/mol [3]

Appearance White to off-white solid[4]

Melting Point 104 - 107 °C (219 - 225 °F)[4]

Storage Temperature Room temperature or -20°C

Solubility Soluble in chloroform

Stability Stable under recommended storage conditions

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is crucial to mitigate exposure risks.

The following PPE is recommended when handling Clorprenaline-d7.

PPE Category Specification

Eye Protection
Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.

Hand Protection

Handle with chemical-resistant gloves. Dispose

of contaminated gloves after use in accordance

with applicable laws and good laboratory

practices.

Body Protection

Impervious clothing, such as a lab coat. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.
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Safe Handling Workflow
The following diagram outlines the standard operating procedure for the safe handling of

Clorprenaline-d7 in a laboratory setting.
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Operational Plan for Handling Clorprenaline-d7
1. Preparation:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for Clorprenaline-d7.

Engineering Controls: All handling of solid Clorprenaline-d7 and its solutions should be

conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

2. Handling:

Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.

Solution Preparation: When preparing a stock solution, dissolve the solid Clorprenaline-d7
in a suitable solvent such as chloroform. It is recommended to purge the solvent with an inert

gas before use.

Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes.

3. In Case of Accidental Exposure:

Eye Contact: Immediately rinse the eyes thoroughly with plenty of water for at least 15

minutes and consult a physician.

Skin Contact: Wash the affected area with soap and plenty of water and consult a physician.

Inhalation: If inhaled, move the person into fresh air. If breathing is difficult, give artificial

respiration and consult a physician.

Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an

unconscious person and consult a physician.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15560274?utm_src=pdf-body
https://www.benchchem.com/product/b15560274?utm_src=pdf-body
https://www.benchchem.com/product/b15560274?utm_src=pdf-body
https://www.benchchem.com/product/b15560274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of Clorprenaline-d7 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow
The following diagram illustrates the recommended procedure for the disposal of

Clorprenaline-d7 waste.
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1. Waste Segregation:

All materials contaminated with Clorprenaline-d7, including empty vials, pipette tips, gloves,

and other disposable labware, should be considered hazardous waste.

Segregate this waste from non-hazardous laboratory waste.

2. Waste Collection and Storage:

Collect all Clorprenaline-d7 waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

The label should include "Hazardous Waste," the chemical name "Clorprenaline-d7," and

the appropriate hazard symbols.

Store the waste container in a designated and secure area, away from incompatible

materials.

3. Final Disposal:

The primary and recommended method for the disposal of Clorprenaline-d7 is through a

licensed professional waste disposal service.

Do not dispose of Clorprenaline-d7 down the drain or in regular trash.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Maintain meticulous records of the disposal process, including the date, quantity, and the

name of the disposal company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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